Cas no 1804895-71-3 (Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate
• CAS No: 1804895-71-3
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4944305
• Update Time: 2025-06-08

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H10F3NO4/c1-2-19-11(18)5-7-3-9(17)8(6-16)10(4-7)20-12(13,14)15/h3-4,17H,2,5H2,1H3
• InChI Key： DOYUMWNSSAAEBQ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C(=CC(=C1)CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1804895-71-3): A Comprehensive Overview

Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate, identified by its CAS number 1804895-71-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for further exploration in drug discovery and molecular biology.

The structural formula of Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with a cyano group at the 4-position, a hydroxyl group at the 3-position, and a trifluoromethoxy group at the 5-position. Additionally, the molecule is esterified with an ethyl group at the carboxyl position. This specific arrangement of functional groups imparts unique chemical properties that make the compound suitable for various applications in synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of both electron-withdrawing and electron-donating groups in Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate suggests potential for interaction with biological targets, including enzymes and receptors. This has prompted researchers to investigate its pharmacological properties and potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The cyano group can be further functionalized through various chemical reactions, such as reduction or hydrolysis, while the hydroxyl and trifluoromethoxy groups provide opportunities for further derivatization. These features make Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate an attractive building block for the development of new drugs and agrochemicals.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The trifluoromethoxy group in Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate contributes to these desirable properties, making it a valuable component in drug design. Additionally, the cyano group can act as a bioisostere for other functional groups, allowing for the exploration of alternative molecular architectures.

The hydroxyl group at the 3-position of the phenyl ring in Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate also plays a crucial role in its biological activity. Hydroxyl groups are known to be important for hydrogen bonding interactions with biological targets, which can influence both potency and selectivity. This feature has led researchers to explore derivatives of this compound with modified hydroxyl functionalities to optimize their pharmacological profiles.

In conclusion, Ethyl 4-cyano-3-hydroxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1804895-71-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery, molecular biology, and synthetic chemistry. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies and interventions.